Cas no 2227704-29-0 ((3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227704-29-0
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 5834715
• PubChem ID: 165685667
• Update Time: 2025-06-08

(3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid
• EN300-1980357
• 2227704-29-0

• Inchi： 1S/C9H9ClO4/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14/h1-3,8,11-12H,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： ASOYNSGVKMJKAF-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 216.0189365g/mol
• Monoisotopic Mass: 216.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Additional information on (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227704-29-0)

(3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid, with the CAS number 2227704-29-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions.

The compound belongs to a class of organic molecules that exhibit a blend of hydrophilic and lipophilic characteristics, making it a versatile candidate for various biochemical interactions. Its molecular structure, featuring a chiral center at the 3-position and functional groups such as hydroxyl and chloro substituents, contributes to its reactivity and specificity in biological systems.

Recent studies have highlighted the importance of 4-chloro-2-hydroxyphenyl moieties in pharmaceutical compounds due to their ability to modulate enzyme activity and receptor binding. The presence of these groups in (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid suggests that it may interact with biological targets in a manner that could be beneficial for therapeutic purposes.

In the realm of drug discovery, the stereochemistry of a compound plays a crucial role in determining its efficacy and safety. The (3R) configuration of this molecule indicates a specific spatial arrangement of atoms, which can influence its interactions with biological molecules. This stereochemical feature is particularly important in the development of enantiomerically pure drugs, where the presence of even minor impurities can significantly alter the pharmacological profile.

Research has demonstrated that hydroxyl-containing compounds often exhibit significant biological activity due to their ability to participate in hydrogen bonding interactions. The dual presence of hydroxyl groups in (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid enhances its potential for forming stable complexes with biological targets, thereby increasing its therapeutic relevance.

The compound's structural features also make it a valuable intermediate in synthetic chemistry. Its ability to undergo various chemical transformations allows for the development of more complex molecules with tailored properties. This versatility is particularly useful in medicinal chemistry, where intermediates like this one serve as building blocks for novel drug candidates.

Current research trends indicate that there is growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid, with its unique structural and functional attributes, could potentially serve as a lead compound or scaffold for such inhibitors.

Moreover, the compound's solubility profile and stability under various conditions make it an attractive candidate for formulation into pharmaceutical products. These properties are critical for ensuring that the drug remains effective throughout its shelf life and can be administered efficiently to patients.

In conclusion, (3R)-3-(4-chloro-2-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227704-29-0) represents a promising entity in the field of chemical and biomedical research. Its structural features, stereochemistry, and potential biological activities position it as a valuable asset for further exploration in drug development and therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in addressing various health challenges.